![molecular formula C7H6N2O2 B1611992 1H-indazole-3,6-diol CAS No. 1000343-86-1](/img/structure/B1611992.png)
1H-indazole-3,6-diol
Overview
Description
1H-indazole-3,6-diol is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. Its unique chemical properties make it an important molecule for various applications in the field of medicinal chemistry, drug discovery, and biochemistry.
Scientific Research Applications
Antihypertensive Applications
Indazole-containing heterocyclic compounds have been found to have a wide variety of medicinal applications, including as antihypertensive agents . This means they can be used in the treatment of high blood pressure.
Anticancer Applications
Indazole derivatives have shown potential in the field of oncology. They have been used as anticancer agents . For instance, a series of new 3-amino-N-phenyl-1H-indazole-1-carboxamides were synthesized and evaluated for their in vitro antineoplastic activity against 60 clinically isolated human cancer cell lines .
Antidepressant Applications
Indazole-containing compounds have also been used as antidepressants . This suggests that they can play a role in managing and treating depression.
Anti-inflammatory Applications
The anti-inflammatory properties of indazole derivatives make them useful in the treatment of conditions characterized by inflammation .
Antibacterial Applications
Indazole derivatives have been found to have antibacterial properties . This makes them valuable in the fight against bacterial infections.
Treatment of Respiratory Diseases
Indazoles can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .
Antifungal Applications
Indazole derivatives have shown antifungal activities , making them potentially useful in treating fungal infections.
Anti-HIV Applications
Indazole derivatives have shown potential as anti-HIV agents . This suggests they could be used in the treatment of HIV.
Mechanism of Action
Target of Action
1H-Indazole-3,6-diol is a compound that has been shown to interact with various targets in the body. One of the primary targets of this compound is tyrosine kinase . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process that is crucial for many cellular functions, including cell signaling, growth, and division.
Mode of Action
The compound interacts with its targets through a process known as hinge-binding . In the case of tyrosine kinase, 1H-indazole-3,6-diol binds effectively with the hinge region of the enzyme. This binding can influence the activity of the enzyme, leading to changes in the biochemical processes within the cell.
Biochemical Pathways
The interaction of 1H-indazole-3,6-diol with tyrosine kinase can affect various biochemical pathways. For instance, it can influence the phosphoinositide 3-kinase (PI3K) pathway , which plays a key role in cell survival and growth. By inhibiting tyrosine kinase, the compound can potentially disrupt this pathway, leading to downstream effects such as the inhibition of cell proliferation.
Result of Action
The molecular and cellular effects of 1H-indazole-3,6-diol’s action can vary depending on the specific target and the biochemical pathways involved. For instance, its interaction with tyrosine kinase can lead to the inhibition of cell proliferation, which could potentially be beneficial in the treatment of conditions characterized by abnormal cell growth, such as cancer .
properties
IUPAC Name |
6-hydroxy-1,2-dihydroindazol-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-4-1-2-5-6(3-4)8-9-7(5)11/h1-3,10H,(H2,8,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDSSAQIYPDEPMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)NNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50596963 | |
Record name | 6-Hydroxy-1,2-dihydro-3H-indazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50596963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-indazole-3,6-diol | |
CAS RN |
1000343-86-1 | |
Record name | 6-Hydroxy-1,2-dihydro-3H-indazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50596963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.